Cas no 2100306-80-5 (Hydroxy-PEG5-methyl ester)

• Product Name: Hydroxy-PEG5-methyl ester
• CAS No: 2100306-80-5
• MF: C₁₄H₂₈O₈
• MW: 324.367325782776
• CID: 3046324
• PubChem ID: 126961971
• Update Time: 2025-05-19

Hydroxy-PEG5-methyl ester Chemical and Physical Properties

Names and Identifiers

• Hydroxy-PEG5-methyl ester
• HO-PEG5-COOMe
• CAS_2100306-80-5
• Hydroxy-PEG5-C2-methyl ester
• 4,7,10,13,16-Pentaoxaoctadecanoic acid, 18-hydroxy-, methyl ester
• MS-24831
• methyl 3-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• SB67284
• methyl 1-hydroxy-3,6,9,12,15-pentaoxaoctadecan-18-oate
• BP-23624
• DA-54180
• HYDROXY-PEG5-METHYLESTER
• C70639
• CS-0114952
• SCHEMBL26090976
• AKOS040741858
• HY-141243
• 2100306-80-5

• Inchi： 1S/C14H28O8/c1-17-14(16)2-4-18-6-8-20-10-12-22-13-11-21-9-7-19-5-3-15/h15H,2-13H2,1H3
• InChI Key： ZUAYQXPIWZRYOC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCOCCOCCOCCOCCOCCO

Computed Properties

• Exact Mass: 324.17841785g/mol
• Monoisotopic Mass: 324.17841785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Color/Form: Solid powder

Hydroxy-PEG5-methyl ester Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on Hydroxy-PEG5-methyl ester

Professional Introduction to Hydroxy-PEG5-methyl ester (CAS No. 2100306-80-5)

Hydroxy-PEG5-methyl ester, with the chemical name Hydroxy-PEG5-methyl ester, is a specialized compound characterized by its molecular structure and functional properties. This compound, identified by the CAS number CAS No. 2100306-80-5, has garnered significant attention in the field of pharmaceuticals and biotechnology due to its versatile applications. The presence of a polyethylene glycol (PEG) moiety and a hydroxyl group, combined with a methyl ester functionality, makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's molecular formula and structural characteristics contribute to its solubility, stability, and reactivity, which are critical factors in its utility within pharmaceutical formulations. PEG chains are well-known for their ability to enhance the solubility and bioavailability of hydrophobic drugs, making Hydroxy-PEG5-methyl ester an attractive candidate for drug delivery systems. Furthermore, the hydroxyl and ester groups provide reactive sites for further chemical modifications, enabling the development of complex molecular architectures.

In recent years, Hydroxy-PEG5-methyl ester has been extensively studied for its potential in targeted drug delivery systems. The PEG moiety acts as a steric barrier, protecting drugs from premature degradation and improving their circulation time in the bloodstream. This property is particularly beneficial in nanomedicine, where PEGylated nanoparticles are used to deliver therapeutic agents directly to target tissues. The methyl ester group can be hydrolyzed under specific conditions to release active pharmaceutical ingredients (APIs), providing controlled release mechanisms that are essential for optimizing drug efficacy.

Recent advancements in polymer chemistry have highlighted the role of Hydroxy-PEG5-methyl ester in the development of biodegradable polymers. These polymers are increasingly used in surgical applications, such as wound dressings and tissue engineering scaffolds. The biocompatibility of PEG-based polymers ensures minimal host immune response, making them suitable for long-term implantation. Additionally, the hydroxyl group can be functionalized to incorporate other biomolecules, such as growth factors or antibodies, enhancing the therapeutic potential of these materials.

The compound's utility extends beyond drug delivery into the realm of diagnostic imaging. PEGylation improves the pharmacokinetic properties of contrast agents used in magnetic resonance imaging (MRI) and positron emission tomography (PET). By reducing renal clearance and prolonging circulation time, Hydroxy-PEG5-methyl ester-modified contrast agents provide clearer and more sustained imaging results. This has significant implications for early disease detection and monitoring treatment responses.

Another emerging application of Hydroxy-PEG5-methyl ester is in the field of gene therapy. The development of efficient non-viral vectors for gene delivery has been challenging due to issues related to viral safety and immune responses. PEGylated vectors have shown promise in overcoming these limitations by enhancing stability and reducing immunogenicity. The hydroxyl group on Hydroxy-PEG5-methyl ester allows for covalent attachment of nucleic acids or other therapeutic molecules, facilitating their delivery to target cells with high efficiency.

In conclusion, Hydroxy-PEG5-methyl ester (CAS No. 2100306-80-5) is a multifunctional compound with broad applications in pharmaceuticals, biotechnology, and medical diagnostics. Its unique structural features enable it to play a crucial role in drug delivery systems, biodegradable polymers, diagnostic imaging agents, and gene therapy vectors. As research continues to uncover new possibilities for this compound, its significance in advancing therapeutic interventions is likely to grow further.